Cas no 53552-98-0 (Benzoic acid, 2,3-dichloro-5-[[[2-(4-chlorophenyl)ethyl]amino]sulfonyl]-)

• Product Name: Benzoic acid, 2,3-dichloro-5-[[[2-(4-chlorophenyl)ethyl]amino]sulfonyl]-
• CAS No: 53552-98-0
• MF: C₁₅H₁₂Cl₃NO₄S
• MW: 408.684080123901
• CID: 1586639
• Update Time: 2024-09-13

Benzoic acid, 2,3-dichloro-5-[[[2-(4-chlorophenyl)ethyl]amino]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,3-dichloro-5-[[[2-(4-chlorophenyl)ethyl]amino]sulfonyl]-

• Inchi： 1S/C15H12Cl3NO4S/c16-10-3-1-9(2-4-10)5-6-19-24(22,23)11-7-12(15(20)21)14(18)13(17)8-11/h1-4,7-8,19H,5-6H2,(H,20,21)
• InChI Key： QBTPCXFVNWTCLY-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(S(NCCC2=CC=C(Cl)C=C2)(=O)=O)=CC(Cl)=C1Cl

Computed Properties

• Exact Mass: 406.95546

Experimental Properties

• Density: 1.538±0.06 g/cm3(Predicted)
• Boiling Point: 591.0±60.0 °C(Predicted)
• PSA: 83.47
• pka: 1.92±0.25(Predicted)